6-amino-5-nitroso-1-phenethylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-amino-5-nitroso-1-(2-phenylethyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C12H12N4O3/c13-10-9(15-19)11(17)14-12(18)16(10)7-6-8-4-2-1-3-5-8/h1-5H,6-7,13H2,(H,14,17,18)
• InChI Key: XRHKHNKSXPQOTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=C(C(=O)NC2=O)N=O)N
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol
• CAS No.: 1055299-81-4

Description

6-amino-5-nitroso-1-phenethylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C12H12N4O3 and its molecular weight is 260.253. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Reactions and Products

• Condensation and Oxidation-Reduction Products

  The reactions of similar compounds with thiols lead to a variety of products including disulphides and dioxo-pyrimidine derivatives, indicating potential applications in synthetic chemistry (Youssefyeh, 1975).

• Synthesis of Pyrimido-Pyrimidones

  The compound reacts with primary aromatic or heterocyclic amines and formaldehyde to create pyrimido[4,5-d]pyrimidin-2,4-dione ring systems, highlighting its utility in constructing complex organic structures (Hamama et al., 2012).

• NO-Generating Properties

  The compound, when oxidized, can generate nitric oxide (NO) in the presence of thiols under physiological conditions, which could have implications in biomedical research (Sako et al., 1998).

2. Structural Analysis and Molecular Interactions

• X-Ray Analysis

  The compound's structure and its derivatives have been analyzed via X-ray crystallography, offering insights into its molecular conformation and potential for forming hydrogen bonds (Zhou et al., 2007).

• Spectroscopic Studies

  Spectral methods and X-ray single crystal diffraction have been used to characterize synthesized derivatives, assisting in understanding the electronic absorption and molecular orbital analyses of the compound (Barakat et al., 2018).

• Intermolecular Hydrogen Bonds

  Investigations into the molecular-electronic structures of derivatives reveal extensive charge-assisted hydrogen bonding, important for understanding the compound's chemical behavior (Quesada et al., 2004).